Cas no 2877652-21-4 (4-{2-[4-(5-chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-6-methylpyrimidin-4-yl}morpholine)

• Product Name: 4-{2-[4-(5-chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-6-methylpyrimidin-4-yl}morpholine
• CAS No: 2877652-21-4
• MF: C₁₈H₂₂ClFN₆O
• MW: 392.858285427094
• CID: 5308894
• PubChem ID: 165433178
• Update Time: 2025-06-08

4-{2-[4-(5-chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-6-methylpyrimidin-4-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• F6790-1515
• 4-{2-[4-(5-chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-6-methylpyrimidin-4-yl}morpholine
• AKOS040873571
• 2877652-21-4
• 4-[2-[4-(5-Chloro-3-fluoro-2-pyridinyl)-1-piperazinyl]-6-methyl-4-pyrimidinyl]morpholine

• Inchi： 1S/C18H22ClFN6O/c1-13-10-16(24-6-8-27-9-7-24)23-18(22-13)26-4-2-25(3-5-26)17-15(20)11-14(19)12-21-17/h10-12H,2-9H2,1H3
• InChI Key： BDBNLHFOFRAJSQ-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C)N=C(N3CCN(C4=NC=C(Cl)C=C4F)CC3)N=2)CCOCC1

Computed Properties

• Exact Mass: 392.1527652g/mol
• Monoisotopic Mass: 392.1527652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.343±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 603.0±65.0 °C(Predicted)
• pka: 11.35±0.50(Predicted)

Additional information on 4-{2-[4-(5-chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-6-methylpyrimidin-4-yl}morpholine

Introduction to 4-{2-[4-(5-chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-6-methylpyrimidin-4-yl}morpholine (CAS No. 2877652-21-4)

4-{2-[4-(5-chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-6-methylpyrimidin-4-yl}morpholine, with the CAS number 2877652-21-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the treatment of various neurological and psychiatric disorders. The unique structural features of this compound, including its 5-chloro-3-fluoropyridin and piperazinyl moieties, contribute to its pharmacological properties and biological activity.

The development of 4-{2-[4-(5-chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-6-methylpyrimidin-4-yl}morpholine has been driven by the need for more effective and selective treatments for conditions such as schizophrenia, depression, and anxiety. Recent studies have highlighted the compound's ability to modulate specific neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and overall mental health.

In preclinical studies, 4-{2-[4-(5-chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-6-methylpyrimidin-4-yl}morpholine has demonstrated promising results in animal models of these disorders. For instance, it has shown significant efficacy in reducing symptoms of anxiety and depression in rodent models without causing adverse side effects commonly associated with existing treatments. This selective activity is attributed to its high affinity for specific receptor subtypes, which allows for more targeted therapeutic intervention.

The chemical structure of 4-{2-[4-(5-chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-6-methylpyrimidin-4-yl}morpholine is characterized by a central morpholine ring linked to a substituted pyrimidine moiety. The presence of the 5-chloro and 3-fluoro substituents on the pyridine ring enhances the compound's lipophilicity and brain penetration, which are critical factors for its therapeutic effectiveness. Additionally, the piperazine moiety provides flexibility and conformational stability, contributing to its high binding affinity for target receptors.

Clinical trials are currently underway to further evaluate the safety and efficacy of 4-{2-[4-(5-chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-6-methylpyrimidin-4-yl}morpholine. Early results from phase I trials have shown that the compound is well-tolerated by human subjects, with no serious adverse events reported. These findings are encouraging and suggest that the compound has a favorable safety profile, which is essential for its potential use as a therapeutic agent.

The pharmacokinetic properties of 4-{2-[4-(5-chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-6-methylpyrimidin-4-y}morpholine have also been extensively studied. It exhibits good oral bioavailability and a favorable half-life, which allows for once-daily dosing regimens. This dosing convenience is an important consideration for patient compliance and overall treatment success.

In addition to its potential as a standalone therapeutic agent, 4-{2-[4-(5-chloro-3-fluoropyridin-2-y)piperazin-l-l)-6-methylpyrimidin-l-y)morpholine may also be used in combination with other medications to enhance treatment outcomes. For example, it could be combined with selective serotonin reuptake inhibitors (SSRIs) or other antidepressants to provide a more comprehensive approach to managing complex psychiatric conditions.

The development of novel compounds like 4-{2-[4-(5-chloro--fluoropyridln--y)piperazln--y)-methylpyrmlldn--y)morphollne underscores the ongoing efforts in medicinal chemistry to address unmet medical needs. By leveraging advanced synthetic techniques and computational modeling, researchers are able to design molecules with optimized pharmacological properties and reduced side effects. This approach not only improves patient outcomes but also broadens our understanding of the underlying mechanisms of disease.

In conclusion, 4-{2-[4-(5-chloro--fluoropyridln--y)piperazln--y)-methylpyrmlldn--y)morphollne (CAS No. 2877652--) represents a promising candidate in the field of medicinal chemistry. Its unique chemical structure and pharmacological profile make it a valuable tool for further research and potential clinical applications. As ongoing studies continue to elucidate its full potential, this compound holds significant promise for improving the lives of individuals affected by neurological and psychiatric disorders.